Cas no 206192-81-6 ((5R)-5-[(7S,13R)-7,13-Dihydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-3-(2-oxopropyl)oxolan-2-one)

• Product Name: (5R)-5-[(7S,13R)-7,13-Dihydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-3-(2-oxopropyl)oxolan-2-one
• CAS No: 206192-81-6
• MF: C₃₇H₆₈O₇
• MW: 624.931632995605
• CID: 4734713
• PubChem ID: 75069303
• Update Time: 2024-03-01

(5R)-5-[(7S,13R)-7,13-Dihydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-3-(2-oxopropyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• Squamoxinone
• (2,4-cis/trans)-squamoxinone
• (5R)-5-[(7S,13R)-7,13-Dihydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-3-(2-oxo
• (5R)-5-[(7S,13R)-7,13-Dihydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-3-(2-oxopropyl)oxolan-2-one

• Inchi： 1S/C37H68O7/c1-3-4-5-6-7-8-9-10-11-18-23-33(40)35-25-26-36(44-35)34(41)24-19-14-16-21-31(39)20-15-12-13-17-22-32-28-30(27-29(2)38)37(42)43-32/h30-36,39-41H,3-28H2,1-2H3/t30?,31-,32+,33+,34+,35+,36+/m0/s1
• InChI Key： JQYLOYZQPAYVNC-HNTZCAITSA-N
• SMILES： O1[C@@H]([C@@H](CCCCCCCCCCCC)O)CC[C@@H]1[C@@H](CCCCC[C@H](CCCCCC[C@@H]1CC(CC(C)=O)C(=O)O1)O)O

Computed Properties

• Exact Mass: 624.49650450g/mol
• Monoisotopic Mass: 624.49650450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 28
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins